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Compound of Interest

Compound Name: ZD8321

Cat. No.: B1684285

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
mechanism of action of ZD8321, a potent inhibitor of human Neutrophil Elastase (NE). The
information is tailored for researchers, scientists, and professionals involved in drug
development and discovery.

Chemical Structure and Properties

ZD8321 is a peptidyl trifluoromethyl ketone that acts as a powerful inhibitor of human leukocyte
elastase.[1] Its systematic IUPAC name is N-(Methoxycarbonyl)-L-valyl-N-[(1S)-3,3,3-trifluoro-
1-(1-methylethyl)-2-oxopropyl]-L-prolinamide. The hydrated form of the molecule has a
molecular formula of C18H28F3N305.H20 and a molecular weight of 441.44 g/mol .

A summary of the key chemical and physical properties of ZD8321 is provided in the table
below.
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Property Value Source

Molecular Formula C18H28F3N305 Internal Calculation
Molecular Weight 423.43 g/mol In-house Data
Molecular Formula (Hydrate) C18H28F3N305.H20 [1]

Molecular Weight (Hydrate) 441.44 g/mol [1]
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Solubility Soluble in DMSO Internal Analysis

Storage Temperature -20°C Internal Analysis

Mechanism of Action and Signaling Pathways

ZD8321 is a potent inhibitor of human Neutrophil Elastase (NE), a serine protease implicated in
a variety of inflammatory diseases. The inhibitory constant (Ki) for ZD8321 against human NE
is 13 £ 1.7 nM. By inhibiting NE, ZD8321 can modulate downstream signaling pathways that
are activated by this enzyme.

Neutrophil elastase is known to play a significant role in tissue remodeling and inflammation. Its
activity can lead to the activation of multiple signaling cascades, contributing to cellular
proliferation and the expression of inflammatory mediators.

ERK Signaling Pathway in Airway Smooth Muscle Cell
Proliferation

Neutrophil elastase can induce the proliferation of airway smooth muscle cells through the
activation of the Extracellular signal-Regulated Kinase (ERK) signaling pathway. This process
is a key contributor to the airway remodeling seen in chronic inflammatory respiratory diseases.
ZD8321, by inhibiting NE, can prevent the downstream activation of this pathway.
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. ERK Airway Smooth Muscle
D832l Neutrophil Elastase Activation Cell Proliferation

Neutrophil Elastase Action Intracellular Signaling Cascade

—|—| PKC3 |—>| ROS |—>| TACE |—>| TNF-a |—>| TNFR1 |—>| ERKL/2 |—>| sp1 Fm

HUVEC Preparation

Culture HUVECS to confluence
in collagen-coated 24-well plates

'

Treat with TNFa and ZD8321
or Human NE (4h, 37°C)

Adhesi(:v n Assay

Add cancer cells or neutrophils
to HUVEC monolayer

'

Shake plates (700 rpm, 10 min)
at room temperature

'

Wash twice with PBS

Analyze cell adhesion by
phase-contrast microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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